Cas no 45708-68-7 (PYRIDINIUM, 4-ETHENYL-1-METHYL-)

• Product Name: PYRIDINIUM, 4-ETHENYL-1-METHYL-
• CAS No: 45708-68-7
• MF: C₉H₁₀F₃NO₃S
• MW: 269.240811824799
• CID: 3520155
• PubChem ID: 14738962
• Update Time: 2025-06-09

PYRIDINIUM, 4-ETHENYL-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• PYRIDINIUM, 4-ETHENYL-1-METHYL-
• 1-Methyl-4-vinylpyridinium triflate
• Pyridinium, 4-ethenyl-1-methyl-, bromide 4-Ethenyl-1-methylpyridinium bromide 4-Vinyl-1-methylpyridinium bromide
• 1-Methyl-4-vinylpyridin-1-ium trifluoromethanesulfonate
• SCHEMBL660654
• 45708-68-7
• 4-Ethenyl-1-methylpyridin-1-ium;trifluoromethanesulfonate
• 124551-25-3
• 1-methyl-4-vinyl-pyridinium trifluoromethane sulfonate
• 1-Methyl-4-vinylpyridinium triflate, thiol scavenging agent
• VBA70868
• 4-Ethenyl-1-methylpyridinium 1,1,1-trifluoromethanesulfonate

• Inchi： 1S/C8H10N.CHF3O3S/c1-3-8-4-6-9(2)7-5-8;2-1(3,4)8(5,6)7/h3-7H,1H2,2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： HPNLXNXDMUZRCG-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].[N+]1(C)C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 269.03334884g/mol
• Monoisotopic Mass: 269.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on PYRIDINIUM, 4-ETHENYL-1-METHYL-

PYRIDINIUM, 4-ETHENYL-1-METHYL- (CAS No. 45708-68-7): A Versatile Chemical Compound with Emerging Applications

PYRIDINIUM, 4-ETHENYL-1-METHYL- (CAS No. 45708-68-7) is an intriguing organic compound that has been gaining attention in various scientific and industrial applications. This pyridinium derivative belongs to the class of quaternary ammonium compounds, characterized by its unique molecular structure combining a pyridine ring with an ethenyl group at the 4-position and a methyl group at the 1-position. The compound's chemical formula is C8H10N+, with a molecular weight of 120.17 g/mol.

Recent studies have shown growing interest in 4-ethenyl-1-methylpyridinium compounds due to their potential applications in advanced materials, particularly in the development of ionic liquids and polymeric materials. The presence of both the pyridinium cation and the vinyl group makes this compound particularly interesting for polymer chemistry applications, where it can serve as a monomer or functional additive. Researchers are exploring its use in creating smart materials with responsive properties, aligning with current trends in sustainable chemistry and green technology.

The synthesis of PYRIDINIUM, 4-ETHENYL-1-METHYL- typically involves the quaternization of 4-vinylpyridine with methylating agents. This process has been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and verify the purity of this compound, which is crucial for its various applications.

One of the most promising areas of application for CAS 45708-68-7 is in the field of conductive polymers. The compound's structure allows it to participate in polymerization reactions while maintaining ionic character, which is valuable for developing materials with both electronic and ionic conductivity. This aligns with current research trends in flexible electronics and energy storage devices, addressing common search queries about "next-generation battery materials" and "conductive polymer alternatives."

In pharmaceutical research, derivatives of 1-methyl-4-vinylpyridinium have shown potential as building blocks for drug development. While the compound itself isn't used directly as a pharmaceutical, its structural features make it valuable for creating more complex molecules with potential biological activity. This connects to frequent searches about "novel drug scaffolds" and "medicinal chemistry building blocks."

The surface-active properties of PYRIDINIUM, 4-ETHENYL-1-METHYL- have also been investigated for potential applications in specialty surfactants and dispersants. Its amphiphilic nature, combining a hydrophilic pyridinium group with a hydrophobic vinyl group, makes it interesting for formulations requiring specific interfacial properties. This is particularly relevant to current industry needs for "eco-friendly surfactants" and "biodegradable dispersants."

From a material science perspective, researchers are exploring the use of this compound in molecular imprinting technologies. The vinyl group allows for copolymerization with other monomers, while the pyridinium moiety can provide specific interaction sites, making it valuable for creating selective recognition materials. This application addresses growing interest in "molecularly imprinted polymers" and "sensor materials."

In the context of green chemistry, there's increasing interest in developing more sustainable synthesis routes for 4-ethenyl-1-methylpyridinium salts. Recent publications have explored microwave-assisted synthesis and other energy-efficient methods, responding to industry demands for "low-energy chemical processes" and "sustainable synthesis methods." The compound's potential role in ionic liquid formulations also connects with searches for "green solvent alternatives."

The stability and storage considerations for PYRIDINIUM, 4-ETHENYL-1-METHYL- are important for potential users. The compound is typically supplied as a salt (often iodide or chloride) and should be stored in cool, dry conditions away from strong oxidizing agents. Proper handling procedures should always be followed, although it doesn't fall under hazardous material classifications that would require special permits.

Market analysis shows growing demand for specialized pyridinium derivatives like CAS 45708-68-7, particularly in research and specialty chemical applications. The compound's price and availability fluctuate based on production scale and purity requirements, with current trends showing increased commercial availability due to rising research interest. This information responds to common queries about "chemical pricing trends" and "specialty compound availability."

Future research directions for 1-methyl-4-vinylpyridinium compounds may include exploring their use in catalysis, as the pyridinium moiety can potentially act as a ligand or catalyst component. There's also interest in their application in photovoltaic materials and organic electronics, areas that frequently appear in searches for "solar cell materials" and "organic semiconductor components."

For researchers working with PYRIDINIUM, 4-ETHENYL-1-METHYL-, it's important to consult recent literature for the latest applications and safety data. The compound's Material Safety Data Sheet (MSDS) should be reviewed before handling, and appropriate laboratory practices should be followed. While not classified as highly hazardous, proper chemical safety protocols should always be maintained.

In conclusion, PYRIDINIUM, 4-ETHENYL-1-METHYL- (CAS No. 45708-68-7) represents an interesting and versatile chemical building block with growing importance in materials science, pharmaceutical research, and specialty chemical applications. Its unique combination of structural features - the pyridinium cation and vinyl functionality - makes it valuable for developing advanced materials and chemical products. As research continues to uncover new applications for this compound, its commercial and scientific significance is likely to increase, particularly in emerging fields like smart materials and green chemistry.